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A Comprehensive Resource for Researchers, Scientists, and Drug Development Professionals

Executive Summary

2-Bromo-2,2-diphenylacetyl chloride is a highly reactive, multifunctional chemical
intermediate of significant interest in the fields of organic synthesis and pharmaceutical
development. Its unique structure, featuring a sterically hindered acid chloride and a tertiary
bromine atom, offers a versatile platform for the construction of complex molecular
architectures. This guide provides a comprehensive overview of its chemical properties,
synthesis, reactivity, and applications, with a particular focus on its utility in the development of
novel therapeutic agents. Detailed experimental protocols, safety and handling guidelines, and
spectroscopic data are presented to equip researchers with the knowledge required for its
effective and safe utilization.

Core Chemical and Physical Properties
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2-Bromo-2,2-diphenylacetyl chloride, with the molecular formula C14H10BrCIO, is a solid at
room temperature. Its key properties are summarized in the table below.

Property Value Source(s)
CAS Number 17397-37-4 [1]12]
Molecular Formula C14H10BrCIlO [1]
Molecular Weight 309.59 g/mol [1]
Appearance White to off-white solid

Storage Temperature 2-8°C, under inert atmosphere  [3]

Synthesis of 2-Bromo-2,2-diphenylacetyl chloride

The synthesis of 2-Bromo-2,2-diphenylacetyl chloride is typically achieved through a two-
step process starting from diphenylacetic acid. The overall workflow involves the bromination of
the alpha-carbon followed by the conversion of the carboxylic acid to an acyl chloride.

Synthesis of 2-Bromo-2,2-diphenylacetyl chloride
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Caption: Synthetic workflow for 2-Bromo-2,2-diphenylacetyl chloride.
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Experimental Protocol: Synthesis

Step 1: a-Bromination of Diphenylacetic Acid

This procedure utilizes N-Bromosuccinimide (NBS) for the selective bromination of the alpha-
carbon of diphenylacetic acid.

» Materials: Diphenylacetic acid, N-Bromosuccinimide (NBS), benzoyl peroxide (initiator),
carbon tetrachloride (or other suitable anhydrous non-polar solvent), sodium bicarbonate
solution, brine, anhydrous magnesium sulfate.

e Procedure:

o In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
diphenylacetic acid in carbon tetrachloride.

o Add N-Bromosuccinimide and a catalytic amount of benzoyl peroxide to the solution.

o Heat the mixture to reflux and maintain for several hours, monitoring the reaction progress
by Thin Layer Chromatography (TLC).

o After completion, cool the reaction mixture to room temperature and filter off the
succinimide byproduct.

o Wash the filtrate sequentially with sodium bicarbonate solution, water, and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield crude a-bromo-diphenylacetic acid.

Step 2: Conversion to 2-Bromo-2,2-diphenylacetyl chloride

This step involves the conversion of the carboxylic acid to the corresponding acyl chloride
using thionyl chloride.

o Materials: a-Bromo-diphenylacetic acid, thionyl chloride, anhydrous dichloromethane (DCM),
catalytic amount of N,N-dimethylformamide (DMF).

e Procedure:
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o In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., nitrogen
or argon), suspend a-bromo-diphenylacetic acid in anhydrous DCM.

o Add a catalytic amount of DMF to the suspension.
o Slowly add thionyl chloride to the stirred mixture at room temperature.

o Heat the reaction mixture to reflux (approximately 40°C) and maintain for 1-2 hours, or
until the evolution of gases (SO2 and HCI) ceases.[4]

o Cool the reaction to room temperature and carefully remove the excess thionyl chloride
and solvent by distillation under reduced pressure.

o The resulting crude 2-Bromo-2,2-diphenylacetyl chloride can be used directly or further

purified by vacuum distillation.

Chemical Reactivity and Mechanistic Insights

The reactivity of 2-Bromo-2,2-diphenylacetyl chloride is dominated by two key functional
groups: the highly electrophilic acyl chloride and the tertiary bromide.

Reactivity of 2-Bromo-2,2-diphenylacetyl chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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